![molecular formula C16H19N3O3S B284573 2-(2,6-dimethylphenoxy)-N-(5-tetrahydro-2-furanyl-1,3,4-thiadiazol-2-yl)acetamide](/img/structure/B284573.png)
2-(2,6-dimethylphenoxy)-N-(5-tetrahydro-2-furanyl-1,3,4-thiadiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,6-dimethylphenoxy)-N-(5-tetrahydro-2-furanyl-1,3,4-thiadiazol-2-yl)acetamide, also known as DMTFTHA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development.
Mechanism of Action
2-(2,6-dimethylphenoxy)-N-(5-tetrahydro-2-furanyl-1,3,4-thiadiazol-2-yl)acetamide exerts its effects through the inhibition of various enzymes and pathways involved in inflammation, cancer, and microbial growth. It also acts as a cholinesterase inhibitor, which may contribute to its potential as a neuroprotective agent.
Biochemical and Physiological Effects:
This compound has been shown to decrease the production of inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. It has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. In addition, this compound has been shown to have antimicrobial activity against various bacteria and fungi.
Advantages and Limitations for Lab Experiments
One advantage of 2-(2,6-dimethylphenoxy)-N-(5-tetrahydro-2-furanyl-1,3,4-thiadiazol-2-yl)acetamide is its versatility in terms of potential applications. It has been shown to have activity against a variety of targets, making it a promising candidate for drug development. However, one limitation of this compound is its relatively low solubility in water, which may limit its use in certain applications.
Future Directions
There are several potential future directions for research on 2-(2,6-dimethylphenoxy)-N-(5-tetrahydro-2-furanyl-1,3,4-thiadiazol-2-yl)acetamide. One area of interest is its potential as a neuroprotective agent, particularly in the treatment of Alzheimer's disease. Additionally, further research is needed to fully understand the mechanisms of action of this compound and to identify potential drug targets. Finally, the development of more efficient synthesis methods for this compound may help to increase its potential applications in drug discovery and development.
Synthesis Methods
2-(2,6-dimethylphenoxy)-N-(5-tetrahydro-2-furanyl-1,3,4-thiadiazol-2-yl)acetamide is synthesized through a multi-step process that involves the reaction of 2,6-dimethylphenol with thionyl chloride to form 2,6-dimethylphenyl chloride. The resulting compound is then reacted with 2-amino-5-tetrahydrofuranthiol to form 2-(2,6-dimethylphenoxy)-N-(5-tetrahydro-2-furanyl)thioacetamide. This compound is then oxidized to form this compound.
Scientific Research Applications
2-(2,6-dimethylphenoxy)-N-(5-tetrahydro-2-furanyl-1,3,4-thiadiazol-2-yl)acetamide has been studied extensively for its potential applications in drug discovery and development. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been studied for its potential as a neuroprotective agent and as a treatment for Alzheimer's disease.
Properties
Molecular Formula |
C16H19N3O3S |
---|---|
Molecular Weight |
333.4 g/mol |
IUPAC Name |
2-(2,6-dimethylphenoxy)-N-[5-(oxolan-2-yl)-1,3,4-thiadiazol-2-yl]acetamide |
InChI |
InChI=1S/C16H19N3O3S/c1-10-5-3-6-11(2)14(10)22-9-13(20)17-16-19-18-15(23-16)12-7-4-8-21-12/h3,5-6,12H,4,7-9H2,1-2H3,(H,17,19,20) |
InChI Key |
KHWXSCDXNBBIQW-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)C)OCC(=O)NC2=NN=C(S2)C3CCCO3 |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OCC(=O)NC2=NN=C(S2)C3CCCO3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.